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Compound of Interest

Compound Name: 1-Decen-3-ol

CAS No.: 51100-54-0

Cat. No.: B1581236

Get Quote

Executive Summary: Immediate Action Directive
Status:Combustible Liquid / Marine Pollutant Primary Directive:DO NOT DISPOSE OF DOWN

THE DRAIN. 1-Decen-3-ol (CAS 51100-54-0) poses a significant chronic threat to aquatic

environments (GHS Category 1 Aquatic Toxicity).[1] While its flash point (~91–94°C) places it

outside the federal RCRA "Ignitable" characteristic (D001) for flammability (<60°C), it remains a

combustible fuel source.

Disposal Route: High-temperature chemical incineration equipped with an afterburner and

scrubber. Waste Stream: Non-Halogenated Organic Solvents (unless mixed with halogenated

compounds).

Hazard Identification & Pre-Disposal Assessment
To ensure scientific integrity in your waste management plan, you must understand the

causality behind these procedures.[1] The disposal method is dictated by two physical-

chemical properties: Hydrophobicity and Combustibility.[1]
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Table 1: Physicochemical Properties & Regulatory Data
Property Value Implication for Disposal

CAS Number 51100-54-0
Unique Identifier for Waste

Manifests

Flash Point (Closed Cup) 91–94°C (197–202°F)

Combustible. High energy

content suitable for fuel

blending/incineration.[1][2][3]

Water Solubility ~200 mg/L (Insoluble)

Phase Separation Risk. Will

form surface films in drains; do

not dilute with water.[2]

GHS Classification Aquatic Acute/Chronic 1

Strict Containment. Zero-

discharge policy to sewer

systems.[1][2]

Specific Gravity 0.84 g/mL

Floats on water; complicates

spill cleanup if water is used.

[2]

Decision Logic: Waste Stream Classification
The following workflow illustrates the logical decision-making process for segregating 1-Decen-
3-ol waste. This self-validating system ensures compliance with both safety protocols and

environmental regulations.
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Waste Generation:
1-Decen-3-ol

Physical State?

Liquid Waste

Pure or Solution

Solid/Debris
(Wipes, Gloves)

Contaminated Solids

Is it mixed with
Halogens (Cl, Br, F)?

Stream C:
Solid Hazardous Waste

(Debris)

Stream A:
Non-Halogenated
Organic Solvents

No (e.g., mixed with
Ethanol/Hexane)

Stream B:
Halogenated

Organic Solvents

Yes (e.g., mixed with
DCM/Chloroform)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 1-Decen-3-ol based on mixture composition and

physical state.

Step-by-Step Disposal Protocol
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Phase 1: Segregation & Collection
Objective: Prevent cross-contamination and dangerous reactions.[1]

Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass containers.

Why? 1-Decen-3-ol is compatible with HDPE.[1] Amber glass protects against light

degradation, though the chemical is relatively stable.[1]

Segregation:

Do NOT mix with strong oxidizing agents (e.g., Nitric Acid, Peroxides). The unsaturated

double bond in 1-Decen-3-ol makes it susceptible to rapid oxidation, potentially

generating heat or pressure.[1]

Do NOT mix with aqueous waste.[1] It will not dissolve and will create a biphasic mixture

that complicates incineration.

Phase 2: Labeling & Storage
Objective: Ensure clear communication for waste handlers.

Labeling: Affix a hazardous waste tag immediately upon the first drop of waste entering the

container.

Required Fields:

Chemical Name: "1-Decen-3-ol" (Do not use abbreviations).

Hazards: Check "Toxic" (Aquatic) and "Combustible/Flammable" (if mixed with lower FP

solvents).

Composition: List all components if a mixture (e.g., "1-Decen-3-ol 5%, Ethanol 95%").

Storage: Store in a cool, well-ventilated area away from ignition sources. Ensure the cap is

tightly sealed to prevent vapor release.[3]

Phase 3: Final Disposal
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Objective: Permanent destruction.[1]

Hand-off: Transfer to your facility's EHS (Environmental Health & Safety) department.

Method: The standard industrial disposal method is incineration.[1]

Mechanism:[1][4][5] The compound is burned in a chemical incinerator.[6] The carbon and

hydrogen oxidize to CO2 and H2O.[1]

Verification: Ensure the facility uses a scrubber to capture any particulates, although 1-
Decen-3-ol burns relatively clean compared to halogenated/sulfur-containing compounds.

[1]

Emergency Contingencies: Spills
If a spill occurs during transfer or disposal, follow this "ABSORB-ISOLATE" protocol:

Evacuate & Ventilate: Although the flash point is high (91°C), vapors can still accumulate.

Remove ignition sources.[1][3][4][6]

Do Not Wash:NEVER hose down the spill with water. This spreads the aquatic toxin into floor

drains.[1]

Absorb: Use an inert absorbent material (Vermiculite, Sand, or Bentonite clay).

Causality: These materials physically trap the organic liquid without reacting chemically.[1]

Collect: Scoop the saturated absorbent into a wide-mouth jar (Stream C in Figure 1).

Clean: Wipe the surface with an ethanol-dampened cloth to remove oily residue, then

dispose of the cloth as solid hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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